Cas no 1260899-33-9 (3-(4-Propylphenyl)azetidine)

• Product Name: 3-(4-Propylphenyl)azetidine
• CAS No: 1260899-33-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD17480924
• CID: 5521355
• Update Time: 2025-08-03

3-(4-Propylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Propylphenyl)azetidine

• MDL： MFCD17480924
• Inchi： 1S/C12H17N/c1-2-3-10-4-6-11(7-5-10)12-8-13-9-12/h4-7,12-13H,2-3,8-9H2,1H3
• InChI Key： LUSPFHHWVHBBTB-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(CCC)C=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(4-Propylphenyl)azetidine

3-(4-Propylphenyl)azetidine (CAS No. 1260899-33-9): A Comprehensive Overview

Introduction to 3-(4-Propylphenyl)azetidine

3-(4-Propylphenyl)azetidine, a compound with the CAS registry number 1260899-33-9, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a 4-propylphenyl group attached to the azetidine ring introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its potential applications in drug discovery and materials science.

Structural Features and Synthesis

The molecular structure of 3-(4-Propylphenyl)azetidine is characterized by a highly strained azetidine ring, which is known for its reactivity due to the ring strain. The 4-propylphenyl substituent adds bulk to the molecule, influencing its solubility, stability, and interaction with biological systems. Synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, ring-opening reactions, or transition-metal-catalyzed coupling reactions. Recent studies have explored the use of microwave-assisted synthesis and continuous-flow reactors to improve reaction efficiency and scalability.

Biological Activity and Pharmacological Potential

Research into 3-(4-Propylphenyl)azetidine has revealed promising biological activities, particularly in the context of enzyme inhibition and receptor modulation. For instance, this compound has been shown to exhibit selective inhibition against certain kinases, making it a potential lead compound for anti-cancer therapies. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests its role in treating neurological disorders such as anxiety and depression. Recent computational studies using molecular docking simulations have provided insights into its binding modes and selectivity profiles.

Applications in Drug Discovery

The unique combination of structural features in 3-(4-Propylphenyl)azetidine makes it an attractive candidate for drug discovery programs targeting diverse therapeutic areas. Its small molecular size allows for easy permeation across cellular membranes, while its functional groups provide opportunities for bioisosteric replacements and medicinal chemistry optimization. Furthermore, recent advancements in high-throughput screening techniques have enabled researchers to evaluate its efficacy against a wide range of disease targets.

Safety Profile and Regulatory Considerations

Evaluation of the safety profile of 3-(4-Propylphenyl)azetidine is essential for its progression into clinical trials. Preliminary toxicological studies indicate that it exhibits low acute toxicity in animal models; however, long-term toxicity studies are still required to assess its safety profile comprehensively. Regulatory agencies such as the FDA and EMA emphasize the importance of thorough preclinical testing to ensure that compounds like 1260899-33-9 meet stringent safety standards before human use.

Conclusion: The Future Outlook for 3-(4-Propylphenyl)azetidine (CAS No. 1260899-33-9)

In conclusion, 3-(4-Propylphenyl)azetidine (CAS No. 1260899-33-9) stands as a compelling example of how structural diversity can be leveraged to develop novel therapeutic agents. With ongoing research into its synthesis, biological activity, and safety profile, this compound holds significant promise for advancing drug discovery efforts across multiple therapeutic areas. As scientific tools continue to evolve, we can expect further insights into its potential applications and mechanisms of action.